Cas no 2171620-08-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methyldisulfanyl)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methyldisulfanyl)ethylcarbamoyl}propanoic acid
• CAS No: 2171620-08-7
• MF: C₂₂H₂₄N₂O₅S₂
• MW: 460.566363334656
• CID: 5874993
• PubChem ID: 165958723
• Update Time: 2025-10-29

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methyldisulfanyl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methyldisulfanyl)ethylcarbamoyl}propanoic acid
• EN300-1522168
• 2171620-08-7
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(methyldisulfanyl)ethyl]carbamoyl}propanoic acid

• Inchi： 1S/C22H24N2O5S2/c1-30-31-11-10-23-21(27)19(12-20(25)26)24-22(28)29-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-19H,10-13H2,1H3,(H,23,27)(H,24,28)(H,25,26)
• InChI Key： QNCRODXQJQXTCI-UHFFFAOYSA-N
• SMILES： S(CCNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)SC

Computed Properties

• Exact Mass: 460.11266422g/mol
• Monoisotopic Mass: 460.11266422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 155Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methyldisulfanyl)ethylcarbamoyl}propanoic acid

Research Brief on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methyldisulfanyl)ethylcarbamoyl}propanoic acid (CAS: 2171620-08-7)

In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methyldisulfanyl)ethylcarbamoyl}propanoic acid (CAS: 2171620-08-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique disulfide bond and fluorenylmethyloxycarbonyl (Fmoc) protecting group, has shown promising applications in peptide synthesis, drug delivery, and targeted therapeutics. The following brief synthesizes the latest findings and advancements related to this compound.

The primary interest in this compound stems from its dual functionality: the Fmoc group facilitates peptide synthesis by protecting the amino group during solid-phase peptide synthesis (SPPS), while the methyldisulfanyl moiety offers potential for reversible conjugation and controlled release strategies. Recent studies have explored its utility in the development of prodrugs and bioconjugates, leveraging the disulfide bond's responsiveness to reducing environments, such as those found in tumor tissues or intracellular compartments.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in enhancing the stability and bioavailability of peptide-based therapeutics. Researchers utilized 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methyldisulfanyl)ethylcarbamoyl}propanoic acid as a linker to conjugate anticancer peptides with polyethylene glycol (PEG), resulting in improved pharmacokinetic profiles and reduced immunogenicity. The disulfide bond allowed for selective release of the active peptide in the reducing tumor microenvironment, highlighting its potential in targeted cancer therapy.

Another notable application was reported in a 2024 ACS Chemical Biology article, where the compound was employed to develop redox-responsive drug delivery systems. By incorporating the molecule into polymeric nanoparticles, researchers achieved controlled release of encapsulated drugs under glutathione (GSH)-rich conditions, mimicking the intracellular environment. This approach holds promise for treating diseases characterized by oxidative stress, such as neurodegenerative disorders and inflammatory conditions.

Despite these advancements, challenges remain in optimizing the compound's synthetic routes and scalability. A recent preprint on bioRxiv detailed a novel enzymatic method for introducing the methyldisulfanyl group, offering a more sustainable alternative to traditional chemical synthesis. This innovation could pave the way for broader industrial adoption of the compound.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methyldisulfanyl)ethylcarbamoyl}propanoic acid (CAS: 2171620-08-7) represents a versatile tool in chemical biology, with growing applications in drug development and delivery. Ongoing research aims to further elucidate its mechanisms and expand its therapeutic potential, positioning it as a key player in next-generation biopharmaceuticals.